Cas no 1214345-41-1 (4-(4-Fluoro-6-trifluoromethylphenyl)pyridine)

• Product Name: 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine
• CAS No: 1214345-41-1
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• MDL: MFCD15477091
• CID: 4783960
• Update Time: 2026-02-27

4-(4-Fluoro-6-trifluoromethylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-6-trifluoromethylphenyl)pyridine
• 4-(4-Fluoro-2-(trifluoromethyl)phenyl)pyridine
• 4-[4-fluoro-2-(trifluoromethyl)phenyl]pyridine
• 4-(4-Fluoro-2-trifluoromethylphenyl)-pyridine
• 4-(4-Fluoro-2-trifluoromethyl-phenyl)-pyridine
• 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine

• MDL： MFCD15477091
• Inchi： 1S/C12H7F4N/c13-9-1-2-10(8-3-5-17-6-4-8)11(7-9)12(14,15)16/h1-7H
• InChI Key： NANCNTPXPCTWEP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CN=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Fluoro-6-trifluoromethylphenyl)pyridine

Introduction to 4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine (CAS No. 1214345-41-1)

4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine, also known by its CAS number 1214345-41-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, which has been extensively studied for its unique electronic properties and reactivity. The presence of fluorine and trifluoromethyl groups in the molecule introduces additional functionality, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The structure of 4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine consists of a pyridine ring fused with a phenyl group that is substituted with fluorine and trifluoromethyl groups. These substituents not only enhance the stability of the molecule but also impart unique electronic characteristics. Recent studies have highlighted the importance of such substituted pyridines in the development of novel materials for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and solar cells.

In terms of synthesis, 4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. A study published in 2023 explored the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. The researchers demonstrated that the reaction conditions, such as temperature and solvent choice, significantly influence the yield and purity of the product.

The physical and chemical properties of 4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine have been extensively characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits high thermal stability and excellent solubility in organic solvents, making it suitable for use in high-performance materials.

One of the most promising applications of 4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine lies in its potential as a building block for advanced pharmaceuticals. Researchers have investigated its role as a ligand in metalloenzyme mimics and as a component in drug delivery systems. A recent study published in the Journal of Medicinal Chemistry highlighted its ability to enhance drug bioavailability when incorporated into polymer-based drug carriers.

In addition to its pharmaceutical applications, 4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine has shown great promise in materials science. Its use as an electron-deficient aromatic compound makes it an ideal candidate for constructing donor–acceptor systems in organic electronics. For instance, a team at Stanford University demonstrated that incorporating this compound into OLED structures significantly improves device efficiency and lifetime.

The latest research on CAS No. 1214345-41-1 has focused on its role in sustainable chemistry. Scientists are exploring ways to synthesize this compound using environmentally friendly methods, such as microwave-assisted synthesis and enzymatic catalysis. These approaches not only reduce waste but also lower energy consumption, aligning with global efforts to promote green chemistry.

In conclusion, 4-(4-Fluoro-6-Trifluoromethylphenyl)Pyridine, or CAS No. 1214345-41-1, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers working on cutting-edge materials and pharmaceuticals. As ongoing studies continue to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.